1-Acetylpiperazine

• IUPAC Name: 1-piperazin-1-ylethanone
• InChI: InChI=1S/C6H12N2O/c1-6(9)8-4-2-7-3-5-8/h7H,2-5H2,1H3
• InChI Key: PKDPUENCROCRCH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCNCC1
• Molecular Formula: C6H12N2O
• DSSTOX Substance ID: DTXSID80160833
• Molecular Weight: 128.17 g/mol
• CAS No.: 13889-98-0

Description

1-Acetylpiperazine is an organic compound with the molecular formula C6H12N2O. It is a derivative of piperazine, where an acetyl group is attached to one of the nitrogen atoms in the piperazine ring. This compound is known for its clear light yellow appearance and is soluble in water and methanol .

Scientific Research Applications

1-Acetylpiperazine has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various heterocyclic compounds, including indolizinoquinoline derivatives and pyrimidin-4-amines.

Biology: It serves as a building block in the synthesis of biologically active molecules, including enzyme inhibitors and receptor modulators.

Medicine: This compound derivatives are explored for their potential therapeutic properties, including anti-inflammatory, analgesic, and antitumor activities.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and specialty chemicals.

Safety and Hazards

1-Acetylpiperazine is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation and serious eye damage. It may cause respiratory irritation. It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure.

Mechanism of Action

Target of Action

1-Acetylpiperazine is a chemical compound with the molecular formula C6H12N2O It has been used in the synthesis of various derivatives that have shown inhibitory effects on certain enzymes .

Mode of Action

It is known to be a building block in the synthesis of various compounds . The interaction of this compound with its targets and the resulting changes would depend on the specific derivative being synthesized and the target enzyme or receptor.

Biochemical Pathways

Its derivatives have been implicated in various biochemical reactions . The downstream effects would depend on the specific derivative and the biochemical pathway involved.

Pharmacokinetics

Its impact on bioavailability would depend on these properties, which are influenced by factors such as the compound’s solubility, stability, and molecular weight .

Result of Action

The molecular and cellular effects of this compound’s action would depend on the specific derivative and the target enzyme or receptor. For instance, one of its derivatives has shown strong inhibitory effects on the PARP-1 enzyme .

Biochemical Analysis

Biochemical Properties

It is known to be soluble in methanol

Cellular Effects

It has been used in the synthesis of certain derivatives, which may have potential cellular effects

Molecular Mechanism

It is known that it can be used in the synthesis of certain derivatives

Temporal Effects in Laboratory Settings

It is known that the compound is hygroscopic , indicating that it absorbs moisture from the air, which could potentially affect its stability over time.

Preparation Methods

1-Acetylpiperazine can be synthesized through various methods. One common synthetic route involves the reaction of piperazine with acetic anhydride. The reaction typically occurs under controlled conditions, with the piperazine being dissolved in a suitable solvent such as dichloromethane or tetrahydrofuran. The acetic anhydride is then added slowly to the solution, and the reaction mixture is stirred at room temperature for several hours. The product is then purified through recrystallization from ethanol or a mixture of ethanol and ether .

Industrial production methods often involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. The use of continuous flow reactors and automated systems helps in maintaining consistent reaction conditions and efficient production .

Chemical Reactions Analysis

1-Acetylpiperazine undergoes various chemical reactions, including:

Oxidation: It can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding N-oxide derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of piperazine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the nitrogen atoms, where the acetyl group can be replaced by other functional groups using reagents like alkyl halides or acyl chlorides.

Common reagents and conditions used in these reactions include solvents like dichloromethane, tetrahydrofuran, and ethanol, along with catalysts such as triethylamine and potassium carbonate. The major products formed from these reactions depend on the specific reagents and conditions used .

Comparison with Similar Compounds

1-Acetylpiperazine can be compared with other similar compounds, such as:

Piperazine: The parent compound, piperazine, lacks the acetyl group and has different chemical and biological properties.

N-Acetylpiperazine: Another derivative where the acetyl group is attached to the nitrogen atom, but with different substitution patterns.

1-Benzylpiperazine: A derivative with a benzyl group attached to the nitrogen atom, known for its stimulant properties.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical reactivity and biological activity compared to other piperazine derivatives .

Synthesis routes and methods

Procedure details

1-Acetyl-4-tert-butoxycarbonylpiperazine was treated with 8 M HCl/EtOAc to afford the title compound in near quantitative yield.

Customer Q & A

Q1: What is the structural characterization of 1-acetylpiperazine?

A1: this compound (C₆H₁₂N₂O) has a molecular weight of 128.17 g/mol. Spectroscopic data, including infrared and Raman spectra, have been studied to understand its conformational stability. []

Q2: How does this compound interact with fullerenes?

A2: Studies have investigated the interaction of this compound with undoped, silicon-doped, and boron-doped C20 fullerenes. The most stable complex observed was the silicon-doped fullerene interacting with the carbonyl edge of this compound. This interaction released energy of 64.13 kcal/mol in water, indicating a strong binding affinity. []

Q3: Can this compound be used in the synthesis of larger molecules?

A3: Yes, this compound serves as a key building block in various chemical syntheses. For instance, it plays a crucial role in synthesizing NK1 antagonist KRP-103 (2-(4-acetylpiperadin-1-yl)-6-[3,5-bis(trifluoromethyl)phenylmethyl]-4-(2-methylphenyl)-6,7,8,9-tetrahydro-5H-pyrimido[4,5-b][1,5]oxazocin-5-one), a neurokinin (NK)(1) antagonist. [] It's also a key intermediate in synthesizing albonoursin, a cyclic dehydropeptide with promising biological and pharmacological properties. []

Q4: Are there efficient methods for selectively synthesizing this compound?

A4: Yes, researchers have developed simplified protocols for the chemoselective synthesis of piperazines substituted in the 1-position by electron-withdrawing groups, including this compound. This method utilizes piperazine-1-ium cation, generated in situ using acetic acid or by chemisorption on weakly acidic cation-exchanger resin, to react with various electrophilic reagents. This approach offers a high degree of chemoselectivity and eliminates the need for complex protection/deprotection strategies. []

Q5: What are some applications of this compound derivatives?

A5: this compound derivatives have shown potential in various applications. For example, water-soluble silicon (IV) phthalocyanine and naphthalocyanines bearing this compound units have been investigated for their DNA interaction, topoisomerase I and II inhibitory effects, and cytotoxic effects. [] Additionally, a series of 4-acyl-1-[2-aryl-1-diazenyl]piperazines, synthesized using this compound as a starting material, have been characterized for their potential biological activities. []